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Compound of Interest |

3-
Compound Name: [(Cyclopropylcarbonyl)amino]benz
oic acid

Cat. No.: B362830

\ J

CAS Number: 54057-68-0

This technical guide provides a comprehensive overview of 3-
[(Cyclopropylcarbonyl)amino]benzoic acid, a molecule of interest to researchers, scientists,
and professionals in the field of drug development. This document details its physicochemical
properties, a proposed synthesis protocol, and contextualizes its potential applications within
medicinal chemistry.

Physicochemical Properties

3-[(Cyclopropylcarbonyl)amino]benzoic acid, also known as 3-
(cyclopropanecarboxamido)benzoic acid, is an amide derivative of 3-aminobenzoic acid. The
introduction of the cyclopropylcarbonyl group significantly alters the electronic and steric
properties of the parent aminobenzoic acid, which can influence its biological activity and
pharmacokinetic profile. While extensive experimental data for this specific compound is not
widely available in public literature, its fundamental properties can be summarized.
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Property Value Source
CAS Number 54057-68-0 [1]
Molecular Formula C11H11NOs [1]
Molecular Weight 205.21 g/mol Calculated
3-
Synonyms (Cyclopropanecarboxamido)be  [1]
nzoic acid
Predicted LogP 1.9 Predicted
Predicted Melting Point >200 °C Predicted
Predicted Solubility Sparingly soluble in water Predicted

Synthesis and Experimental Protocols

The synthesis of 3-[(Cyclopropylcarbonyl)amino]benzoic acid is achieved through the N-
acylation of 3-aminobenzoic acid with cyclopropanecarbonyl chloride. This is a standard amide
bond formation reaction.

Proposed Synthetic Scheme
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Reactants Reaction Conditions

3-Aminobenzoic Acid (Cyclopropanecarbonyl Chloride) (Base (e.g., Pyridine or Triethylamine)j (Anhydrous Solvent (e.g., DCM, THF))

1 2.

Product
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(Chemical Synthesis and Derivatization)

;
(High-Throughput Screening)
;
(Hit Identification)
;
(Lead Optimization (SAR Studies))
;
(Preclinical Development)
;
(Clinical Trials)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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